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Compound of Interest

Compound Name: Ethyl-D5 methanesulfonate

Cat. No.: B170091

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. Ethyl-D5 methanesulfonate, a deuterated form of the potent mutagen Ethyl
methanesulfonate (EMS), requires stringent disposal procedures due to its hazardous nature.
This guide provides essential, step-by-step information for the safe disposal of this compound,
aligning with best practices for laboratory safety and chemical handling.

Ethyl-D5 methanesulfonate is chemically similar to Ethyl methanesulfonate (EMS), and
therefore, the disposal procedures for EMS are applicable. EMS is classified as a suspected
human carcinogen, mutagen, and teratogen, necessitating extreme caution in its handling and
disposal.[1][2]

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to be equipped with the appropriate
personal protective equipment (PPE). This includes, but is not limited to:

e Gloves: Chemical-resistant gloves, such as neoprene, are recommended. Always inspect
gloves for integrity before use and wash hands thoroughly after removal.[3]

» Eye Protection: Tightly fitting safety goggles with side-shields are mandatory.[4]

o Protective Clothing: A lab coat or an impervious apron and flame-resistant clothing should be
worn to prevent skin contact.[4]
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» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably under
a chemical fume hood. If exposure limits are exceeded, a full-face respirator may be
necessary.

Emergency shower and eyewash stations should be readily accessible in the immediate work

area.
Spill Management and Cleanup

In the event of a spill, immediate and appropriate action is critical to contain the hazard.

Minor Spills:

o Evacuate: Clear the immediate area of all personnel.

» Ventilate: Ensure the area is well-ventilated.

» Absorb: Cover the spill with an inert absorbent material such as dry lime, sand, or soda ash.

o Collect: Carefully collect the absorbed material using non-sparking tools and place it into a
suitable, labeled, and closed container for disposal.

o Decontaminate: Wash the spill area thoroughly once the cleanup is complete.
Major Spills:

o Evacuate: Immediately evacuate the area and alert emergency responders.
 |solate: Move upwind from the spill to avoid inhalation of vapors.

e Secure: Prevent entry into the contaminated area.

Step-by-Step Disposal Protocol

The disposal of Ethyl-D5 methanesulfonate must be handled as hazardous waste. All local,
state, and federal regulations must be strictly followed.
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« Inactivation (Decomposition): Before disposal, it is recommended to inactivate EMS. A
common method involves hydrolysis using a basic solution. A recommended inactivating
solution is a mixture of 0.1M NaOH and 20% w/v sodium thiosulfate. The waste should be
treated in this solution for at least 24 hours to ensure complete degradation.

o Containment: The inactivated solution and any contaminated materials (e.g., absorbent
pads, gloves, labware) should be placed in a clearly labeled, sealed, and leak-proof
container. The container must be suitable for hazardous chemical waste.

e Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
full chemical name: "Ethyl-D5 methanesulfonate," along with any other components of the
waste mixture. The EPA waste number for Ethyl methanesulfonate is U119.

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure
hazardous waste storage area, away from incompatible materials such as strong oxidizing
agents and strong bases.

o Arranging for Pickup: Contact your institution's Environmental Health and Safety (EHS) office
or a licensed hazardous waste disposal contractor to arrange for the pickup and final
disposal of the waste. Do not dispose of this chemical down the drain.

Quantitative Data Summary

Property Value Source
Molecular Formula C3H3D503S

Molecular Weight 129.19 g/mol

Boiling Point 214.4 + 9.0 °C at 760 mmHg

Flash Point 100.0 °C (212.0 °F)

Density 1.2 +0.1 g/cm?3

EPA Waste Number U119

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of Ethyl-
D5 methanesulfonate.

Start: Handling Ethyl-D5 Methanesulfonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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